Cas no 172604-85-2 (2(1H)-Quinolinone, 3-hydroxy-1-methyl-4-(2-propenyl)- (9CI))

2(1H)-Quinolinone, 3-hydroxy-1-methyl-4-(2-propenyl)- (9CI) structure
172604-85-2 structure
Product Name:2(1H)-Quinolinone, 3-hydroxy-1-methyl-4-(2-propenyl)- (9CI)
CAS No:172604-85-2
MF:C13H13NO2
MW:215.247823476791
CID:111527
PubChem ID:15208697
Update Time:2025-04-18

2(1H)-Quinolinone, 3-hydroxy-1-methyl-4-(2-propenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinolinone, 3-hydroxy-1-methyl-4-(2-propenyl)- (9CI)
    • 2(1H)-Quinolinone,3-hydroxy-1-methyl-4-(2-propen-1-yl)-
    • 4-Allyl-3-hydroxy-1-methyl-2(1H)-quinolinone
    • 3-hydroxy-1-methyl-4-prop-2-enylquinolin-2-one
    • 172604-85-2
    • Inchi: 1S/C13H13NO2/c1-3-6-10-9-7-4-5-8-11(9)14(2)13(16)12(10)15/h3-5,7-8,15H,1,6H2,2H3
    • InChI Key: SKUBNNJEWFZDBO-UHFFFAOYSA-N
    • SMILES: OC1C(N(C)C2C=CC=CC=2C=1CC=C)=O

Computed Properties

  • Exact Mass: 215.09469
  • Monoisotopic Mass: 215.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.54
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